Cas no 139179-92-3 ([1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine,5-(cyclopentylthio)-2-(2-furanyl)-)

• Product Name: [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine,5-(cyclopentylthio)-2-(2-furanyl)-
• CAS No: 139179-92-3
• MF: C₁₃H₁₄N₆OS
• MW: 302.354859828949
• CID: 1272960
• Update Time: 2024-08-04

[1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine,5-(cyclopentylthio)-2-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine,5-(cyclopentylthio)-2-(2-furanyl)-
• [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 5-(cyclopentylthio)-2-(2-furanyl)-

• Inchi： 1S/C13H14N6OS/c14-11-16-13(21-8-4-1-2-5-8)17-12-15-10(18-19(11)12)9-6-3-7-20-9/h3,6-8H,1-2,4-5H2,(H2,14,15,16,17,18)
• InChI Key： NOBPHEPITFDVQD-UHFFFAOYSA-N
• SMILES： N12N=C(C3=CC=CO3)N=C1N=C(SC1CCCC1)N=C2N

Computed Properties

• Exact Mass: 302.09522

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• PSA: 95.13
• pka: 0.74±0.30(Predicted)